N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H14BrN3O2S/c1-11-7-8-13(9-14(11)18)19-15(22)10-24-17-21-20-16(23-17)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: QRMDWNRVZLEYBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(O2)C3=CC=CC=C3)Br
• Molecular Formula: C17H14BrN3O2S
• Molecular Weight: 404.3 g/mol

Description

N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide, also known as BMOX, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BMOX is a thioacetamide derivative that has shown promising results in several studies, making it a subject of interest for researchers worldwide.

Mechanism of Action

The exact mechanism of action of N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is not yet fully understood. However, studies have shown that N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide exerts its antibacterial and antifungal activities by inhibiting the growth of microorganisms through the disruption of their cell membranes.
Biochemical and Physiological Effects:
N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been shown to possess significant antioxidant and anti-inflammatory activities, making it a potential candidate for the development of new drugs for the treatment of various diseases. Additionally, N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been shown to possess significant analgesic properties, making it a potential candidate for the development of new pain-relieving drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide in lab experiments is its high potency and selectivity. However, one of the main limitations of using N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide in lab experiments is its relatively high cost, which may limit its use in some research studies.

Future Directions

There are several future directions for the research and development of N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide. One potential direction is the development of new antimicrobial agents based on the structure of N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide and its potential applications in the treatment of various diseases. Furthermore, the development of new synthetic methods for the production of N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide may lead to its wider use in scientific research.

Scientific Research Applications

N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has shown potential applications in several fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. Studies have shown that N-(3-bromo-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide possesses significant antibacterial and antifungal activities, making it a potential candidate for the development of new antimicrobial agents.